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Compound of Interest

Compound Name:
4-Amino-N-(3,5-

dichlorophenyl)benzamide

Cat. No.: B1319642 Get Quote

An In-depth Technical Guide on the Molecular Weight of 4-Amino-N-(3,5-
dichlorophenyl)benzamide

This technical guide provides a detailed analysis of the molecular weight of 4-Amino-N-(3,5-
dichlorophenyl)benzamide, a crucial parameter for researchers, scientists, and professionals

in drug development. The document outlines the determination of the compound's molecular

formula, the atomic weights of its constituent elements, and a step-by-step calculation of its

molecular weight.

Molecular Formula Determination
The chemical structure of 4-Amino-N-(3,5-dichlorophenyl)benzamide is derived from its

name. The "benzamide" core is substituted with an amino group at the 4th position of the

phenyl ring and a 3,5-dichlorophenyl group on the amide nitrogen. This arrangement yields the

molecular formula C₁₃H₁₀Cl₂N₂O.

Atomic Weights of Constituent Elements
The calculation of the molecular weight is based on the standard atomic weights of each

element present in the compound.[1] The atomic weights are summarized in the table below.
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Element Symbol Atomic Weight ( g/mol )

Carbon C 12.011[2]

Hydrogen H 1.008[3]

Chlorine Cl 35.453[4]

Nitrogen N 14.007[5][6]

Oxygen O 15.999[7][8]

Molecular Weight Calculation
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The

calculation for C₁₃H₁₀Cl₂N₂O is as follows:

MW = (13 × AC) + (10 × AH) + (2 × ACl) + (2 × AN) + (1 × AO) MW = (13 × 12.011) + (10 ×

1.008) + (2 × 35.453) + (2 × 14.007) + (1 × 15.999) MW = 156.143 + 10.080 + 70.906 + 28.014

+ 15.999 MW = 281.142 g/mol

Summary of Quantitative Data
Parameter Value

Molecular Formula C₁₃H₁₀Cl₂N₂O

Molecular Weight 281.142 g/mol

Experimental Protocol: Mass Spectrometry for
Molecular Weight Determination
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a standard method for determining the molecular weight of a compound.

Objective: To experimentally verify the molecular weight of 4-Amino-N-(3,5-
dichlorophenyl)benzamide.

Materials:
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4-Amino-N-(3,5-dichlorophenyl)benzamide sample

A suitable solvent (e.g., methanol, acetonitrile)

Mass spectrometer (e.g., ESI-QTOF)

Procedure:

Sample Preparation: A dilute solution of the compound is prepared by dissolving a small

amount in a suitable solvent.

Ionization: The sample solution is introduced into the mass spectrometer's ion source.

Electrospray ionization (ESI) is a common technique where a high voltage is applied to the

liquid to create an aerosol of charged droplets.

Mass Analysis: The generated ions are then directed into the mass analyzer (e.g., a

quadrupole time-of-flight analyzer). The analyzer separates the ions based on their mass-to-

charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The molecular ion peak [M+H]⁺ (for positive ion mode) in the mass

spectrum will correspond to the molecular weight of the compound plus the mass of a

proton. The molecular weight is then calculated from this peak.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the molecular weight of a

compound using mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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